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Critical Safety Information

The key safety concern for 4-azidobenzaldehyde is its shock sensitivity. Despite earlier safety data sheets

(MSDS) not listing this hazard, testing by Dow Chemical scientists confirmed it is exceptionally explosive

[1].

The table below summarizes the hazard and key handling recommendations:

Property Details Source / Test Method

Shock Sensitivity Positive (H(_{50}) value of ~11 kg-cm); sample
converted to solid char with gas generation.

Drop weight impact test
(ASTM D2540) [1]

Key Hazard "Exceptionally explosive substance"; too shock-
sensitive to be isolated in large quantities.

U.S. Patent 4,354,976 &
Dow Chemical testing [1]

Primary
Recommendation

Manipulate as a dilute solution; avoid isolation
in neat (pure) form.

[1]

Storage Short-term at room temperature; long-term
recommended at 2-6°C.

[2]
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Based on the safety data, follow these guidelines for any procedure involving 4-azidobenzaldehyde:

Synthesize with Extreme Caution: Use a blast shield and protect the compound from light, heat,
and physical shock during synthesis [1].

Avoid Isolating the Neat Compound: The safest approach is to use the compound in situ (within
the reaction mixture it was prepared in) and immediately proceed to the next chemical step without

isolating it [1] [3].
Maintain a Dilute Solution: If isolation is unavoidable, never concentrate or dry the product. Keep it

in a dilute solution to minimize risk [1].
Verify Updated Safety Data: Always check for the most recent Safety Data Sheet (SDS), as

suppliers like TCI America have updated their documentation to reflect these hazards [1].

The following diagram outlines the critical decision process for handling this compound safely:
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Frequently Asked Questions
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Q: My old MSDS for 4-azidobenzaldehyde doesn't mention explosiveness. Is it safe? A: No. Older

MSDS documents were not accurate. The compound has been proven to be shock-sensitive. You must obtain

and follow the most updated Safety Data Sheet (SDS) from your supplier [1].

Q: Can I purify 4-azidobenzaldehyde using standard techniques like recrystallization? A: It is strongly

discouraged. Techniques like recrystallization, which involve heating, cooling, scraping, and isolating a

solid product, dramatically increase the risk of detonation by applying thermal and mechanical stress [1].

Q: What is the safest way to obtain this compound for my research? A: The safest strategy is to

generate it in situ and use it immediately in the next reaction step without any attempt to isolate, purify, or

concentrate it [1] [3]. Consider purchasing it as a pre-made dilute solution if commercially available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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